Cas no 727396-17-0 (BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-)
[3-[[[(2,4-Dimethoxyphenyl)methyl]amino]carbonyl]phenyl]boronic acid is a boronic acid derivative featuring a 2,4-dimethoxybenzylaminocarbonyl substituent on the phenyl ring. This compound is of interest in organic synthesis and medicinal chemistry due to its potential as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling the formation of carbon-carbon bonds. The boronic acid moiety facilitates selective transformations, while the electron-rich dimethoxyphenyl group may influence reactivity and stability. Its structural features make it suitable for applications in bioconjugation, catalyst design, and the development of boron-containing pharmaceuticals. The compound’s purity and well-defined functional groups ensure consistent performance in synthetic workflows. Proper handling and storage under anhydrous conditions are recommended to maintain stability.
727396-17-0 structure
Product Name:BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
CAS No:727396-17-0
MF:C16H18BNO5
MW:315.128824710846
MDL:MFCD28166920
CID:3398832
PubChem ID:67485263
Update Time:2025-05-28
BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]- Chemical and Physical Properties
Names and Identifiers
-
- BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]-
- SCHEMBL2654682
- 727396-17-0
- D94081
- (3-{[(2,4-DIMETHOXYPHENYL)METHYL]CARBAMOYLPHENYL)BORONIC ACID
- (3-((2,4-Dimethoxybenzyl)carbamoyl)phenyl)boronic acid
- Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]-(9CI)
- AKOS037647372
- AS-73443
- Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI)
- (3-{[(2,4-dimethoxyphenyl)methyl]carbamoyl}phenyl)boronic acid
- [3-[(2,4-dimethoxyphenyl)methylcarbamoyl]phenyl]boronic acid
-
- MDL: MFCD28166920
- Inchi: 1S/C16H18BNO5/c1-22-14-7-6-12(15(9-14)23-2)10-18-16(19)11-4-3-5-13(8-11)17(20)21/h3-9,20-21H,10H2,1-2H3,(H,18,19)
- InChI Key: NTASUCWONUQWHH-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1CNC(C1C=CC=C(B(O)O)C=1)=O)OC
Computed Properties
- Exact Mass: 315.1278028g/mol
- Monoisotopic Mass: 315.1278028g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 88Ų
BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D754162-250mg |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 250mg |
$205 | 2024-06-05 | |
| eNovation Chemicals LLC | D754162-1g |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 1g |
$430 | 2024-06-05 | |
| eNovation Chemicals LLC | D754162-5g |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 5g |
$1260 | 2024-06-05 | |
| 1PlusChem | 1P01FQ10-250mg |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 250mg |
$215.00 | 2024-04-21 | |
| 1PlusChem | 1P01FQ10-1g |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 1g |
$443.00 | 2024-04-21 | |
| 1PlusChem | 1P01FQ10-5g |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 5g |
$1235.00 | 2024-04-21 | |
| Aaron | AR01FQ9C-250mg |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 250mg |
$330.00 | 2025-07-04 | |
| Aaron | AR01FQ9C-1g |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 1g |
$775.00 | 2025-07-04 | |
| Aaron | AR01FQ9C-5g |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 5g |
$2313.00 | 2025-07-04 | |
| A2B Chem LLC | AY12388-250mg |
Boronic acid, [3-[[[(2,4-dimethoxyphenyl)methyl]amino]carbonyl]phenyl]- (9CI) |
727396-17-0 | 95% | 250mg |
$422.00 | 2025-07-04 |
BORONIC ACID, [3-[[[(2,4-DIMETHOXYPHENYL)METHYL]AMINO]CARBONYL]PHENYL]- Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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